Cas no 78685-51-5 (methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate)
78685-51-5 structure
Product Name:methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate
CAS No:78685-51-5
MF:C8H12O3
MW:156.179082870483
MDL:MFCD21332873
CID:2136571
PubChem ID:12714144
Update Time:2025-04-21
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2,2-dimethyl-3-oxocyclobutanecarboxylate
- methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate
- Cyclobutanecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester
- GYEUKBYFWMJNSM-UHFFFAOYSA-N
- FCH1609346
- PB31192
- AK171593
- CS-0049193
- AKOS025291194
- EN300-1664924
- METHYL2,2-DIMETHYL-3-OXOCYCLOBUTANECARBOXYLATE
- P12907
- SCHEMBL15549635
- AS-51541
- MFCD21332873
- DA-33090
- 78685-51-5
- DDA68551
- 873-841-1
-
- MDL： MFCD21332873
- Inchi： 1S/C8H12O3/c1-8(2)5(4-6(8)9)7(10)11-3/h5H,4H2,1-3H3
- InChI Key： GYEUKBYFWMJNSM-UHFFFAOYSA-N
- SMILES： O=C1CC(C(=O)OC)C1(C)C
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 0.5
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108619-250mg |
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate |
78685-51-5 | 95+% | 250mg |
$239 | 2021-08-06 | |
| Chemenu | CM108619-1g |
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate |
78685-51-5 | 95+% | 1g |
$715 | 2021-08-06 | |
| TRC | M223085-10mg |
Methyl 2,2-Dimethyl-3-oxocyclobutanecarboxylate |
78685-51-5 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M223085-50mg |
Methyl 2,2-Dimethyl-3-oxocyclobutanecarboxylate |
78685-51-5 | 50mg |
$ 210.00 | 2022-06-02 | ||
| TRC | M223085-100mg |
Methyl 2,2-Dimethyl-3-oxocyclobutanecarboxylate |
78685-51-5 | 100mg |
$ 320.00 | 2022-06-02 | ||
| Apollo Scientific | OR949100-250mg |
Methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate |
78685-51-5 | 250mg |
£354.00 | 2025-02-20 | ||
| Apollo Scientific | OR949100-500mg |
Methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate |
78685-51-5 | 500mg |
£687.00 | 2025-02-20 | ||
| Apollo Scientific | OR949100-1g |
Methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate |
78685-51-5 | 1g |
£1020.00 | 2025-02-20 | ||
| Chemenu | CM108619-250mg |
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate |
78685-51-5 | 95%+ | 250mg |
$263 | 2024-07-23 | |
| Chemenu | CM108619-1g |
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate |
78685-51-5 | 95%+ | 1g |
$480 | 2023-03-07 |
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:78685-51-5)methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate
Order Number:A864989
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:50
Price ($):180.0/454.0/1364.0
Email:sales@amadischem.com
methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
78685-51-5 (methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate) Related Products
- 77903-57-2(Hexanoic acid, 2,5,5-trimethyl-4-oxo-, methyl ester)
- 1404311-96-1(3-oxo-Spiro[3.5]nonane-1-carboxylic acid methyl ester)
- 16978-11-3(Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, methyl ester)
- 1138480-98-4(Methyl 6-oxospiro[3.3]heptane-2-carboxylate)
- 1408075-88-6(methyl 1-methyl-3-oxo-cyclobutanecarboxylate)
- 89769-66-4(Bicyclo[1.1.0]butane-1-carboxylic acid, 3-acetyl-2,2,4,4-tetramethyl-, methyl ester)
- 66372-99-4(Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester)
- 527751-17-3(Cyclobutanecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester, (1S)-(9CI))
- 695-95-4(Methyl 3-oxocyclobutane-1-carboxylate)
- 28587-39-5(methyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:78685-51-5)methyl 2,2-dimethyl-3-oxocyclobutane-1-carboxylate
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):180.0/454.0/1364.0